Cas no 71091-89-9 (Methanesulfonic acid, trifluoro-, octyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, octyl ester
• CAS No: 71091-89-9
• MF: C₉H₁₇F₃O₃S
• MW: 262.289692640305
• MDL: MFCD29087809
• CID: 546053
• PubChem ID: 10869071
• Update Time: 2025-04-19

Methanesulfonic acid, trifluoro-, octyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, octyl ester
• octyl trifluoromethanesulfonate
• 71091-89-9
• SCHEMBL902041
• DTXSID80446543
• AMY27758
• Octyl triflate
• trifluoro-methanesulfonic acid octyl ester
• n-octyl trifluoromethane sulfonate

• MDL： MFCD29087809
• Inchi： 1S/C9H17F3O3S/c1-2-3-4-5-6-7-8-15-16(13,14)9(10,11)12/h2-8H2,1H3
• InChI Key： APYUCYRDBYSFAB-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OCCCCCCCC

Computed Properties

• Exact Mass: 262.08511
• Monoisotopic Mass: 262.08505006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives